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Compound of Interest

Compound Name: 1,1,2-Tribromopropane

Cat. No.: B079776 Get Quote

Essential Safety and Handling Guide for 1,1,2-
Tribromopropane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,1,2-Tribromopropane in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe and compliant

use of this chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,1,2-Tribromopropane is provided

below.
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Property Value

Molecular Formula C₃H₅Br₃[1]

Molecular Weight 280.78 g/mol [1]

CAS Number 14602-62-1[1]

Appearance Colorless to pale yellow liquid

Odor Strong, characteristic odor

Boiling Point 200 °C

Solubility
Slightly soluble in water; soluble in most organic

solvents

Note: It is important to note that specific occupational exposure limits (PEL, REL, TLV) for

1,1,2-Tribromopropane have not been established by OSHA, NIOSH, or ACGIH.[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory for handling 1,1,2-
Tribromopropane.
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PPE Category Recommended Equipment
Specifications & Best
Practices

Hand Protection

Double gloving is

recommended. Outer Glove:

Viton™ or Silver Shield®/4H®

Inner Glove: Nitrile

Viton™ gloves offer excellent

resistance to chlorinated and

aromatic solvents.[4][5][6][7]

Silver Shield®/4H® gloves are

a laminate film resistant to a

broad range of chemicals,

including halogenated

hydrocarbons.[8][9][10][11][12]

Always inspect gloves for

integrity before use and

replace immediately if

contaminated or damaged.

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles to

protect the face from splashes.

Respiratory Protection

NIOSH-approved respirator

with organic vapor (OV)

cartridges (black color code)

A full-facepiece respirator

provides a higher level of

protection.[13][14] A respirator

fit test is required before use.

Cartridges should be replaced

on a regular schedule or when

breakthrough is detected.[15]

[16]

Skin and Body Protection

Chemical-resistant lab coat or

apron made of a suitable

material (e.g., Viton™ or

laminate film) and closed-toe

shoes

Ensure the lab coat has long

sleeves and is fully buttoned.

Consider chemical-resistant

shoe covers for large-scale

operations.

Operational Plan: Step-by-Step Handling Procedure
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Adherence to the following step-by-step procedure is critical for the safe handling of 1,1,2-
Tribromopropane.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.

Assemble all necessary equipment and reagents before starting the experiment.

Have spill control materials (e.g., absorbent pads, vermiculite) readily available.

Donning PPE:

Don all required PPE as specified in the table above before handling the chemical.

Handling and Dispensing:

Carefully open the container, avoiding splashes.

Use a properly calibrated pipette or other suitable dispensing device to transfer the

chemical.

Keep the container tightly sealed when not in use.

Avoid direct contact with the liquid and inhalation of vapors.

During the Experiment:

Continuously monitor the experiment for any signs of leaks or spills.

If a spill occurs, follow the emergency procedures outlined below.

Post-Experiment:

Decontaminate all equipment that has come into contact with 1,1,2-Tribromopropane
according to the decontamination plan.
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Properly label and store all waste as hazardous waste.

Decontamination and Disposal Plan
Proper decontamination and disposal are crucial to prevent environmental contamination and

ensure a safe working environment.

Decontamination of Equipment:

Gross Decontamination: Physically remove as much of the 1,1,2-Tribromopropane as

possible using absorbent materials.

Wash and Rinse: Wash the equipment with a detergent solution and water. For hydrocarbon

processing equipment, an aqueous solution of a terpene-based extractant and a surfactant

can be effective.[17]

Solvent Rinse: Rinse the equipment with a suitable organic solvent (e.g., ethanol or acetone)

to dissolve any remaining residue. This step should be performed in a fume hood.

Final Rinse and Drying: Perform a final rinse with deionized water and allow the equipment

to dry completely before storage or reuse.

Verification: Where applicable and feasible, wipe testing can be performed to verify the

effectiveness of the decontamination.

Disposal of Waste:

Chemical Waste: All unused 1,1,2-Tribromopropane and solutions containing it must be

collected in a designated, properly labeled, and sealed hazardous waste container.

Halogenated solvent waste should be segregated in its own container.[18]

Contaminated Materials: All materials that have come into contact with 1,1,2-
Tribromopropane, including gloves, absorbent pads, and disposable labware, must be

disposed of as hazardous waste.[18]

Labeling and Storage: All hazardous waste containers must be clearly labeled with

"Hazardous Waste" and the full chemical name "1,1,2-Tribromopropane." Store waste

containers in a designated, well-ventilated, and secondary containment area.
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Regulatory Compliance: All hazardous waste must be disposed of through the institution's

environmental health and safety office in accordance with local, state, and federal

regulations.[19][20] Do not dispose of 1,1,2-Tribromopropane or contaminated materials

down the drain or in the regular trash.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain

the spill.

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place it in a

sealed, labeled container for hazardous waste disposal.

Decontaminate: Decontaminate the spill area as described in the decontamination plan.

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.
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Workflow for Safe Handling of 1,1,2-
Tribromopropane

Safe Handling Workflow for 1,1,2-Tribromopropane

Preparation
- Work in fume hood

- Safety shower/eyewash check
- Assemble equipment

- Spill kit ready

Don PPE
- Double gloves (Viton/Silver Shield)

- Goggles and face shield
- Respirator (OV cartridge)

- Chemical-resistant lab coat

Handling & Dispensing
- Open container carefully

- Use appropriate dispensing device
- Keep container sealed

Experiment in Progress
- Monitor for leaks/spills

Post-Experiment
- Decontaminate equipment
- Segregate and label waste

Spill Occurs

Waste Disposal
- Collect in designated containers
- Store in secondary containment

- Contact EHS for pickup

Spill Response
- Evacuate and ventilate
- Contain with absorbent

- Clean up and decontaminate

First Aid Measures
- Inhalation, Skin, Eye, Ingestion
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,1,2-Tribromopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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